Cas no 941891-24-3 (N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide
• CAS No: 941891-24-3
• MF: C₂₂H₁₈N₂O₄S
• MW: 406.454324245453
• CID: 5499028
• Update Time: 2025-06-30

N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzoxazol-2-yl)phenyl]-3-ethylsulfonylbenzamide
• N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C22H18N2O4S/c1-2-29(26,27)18-7-5-6-16(14-18)21(25)23-17-12-10-15(11-13-17)22-24-19-8-3-4-9-20(19)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key： HLAYCNYOPMGUGW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3O2)C=C1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

Introduction to N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide (CAS No. 941891-24-3)

N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide, identified by its CAS number 941891-24-3, is a significant compound in the realm of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzoxazole moiety and an ethanesulfonyl group in its structure suggests a rich chemical profile that could be exploited for various therapeutic purposes.

The benzoxazole ring is a well-known pharmacophore in drug discovery, often found in compounds with bioactivity against a range of diseases. Its ability to interact with biological targets makes it a valuable component in the design of new drugs. In particular, the 1,3-benzoxazol-2-yl substituent in N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide contributes to its potential pharmacological activity by enhancing binding affinity to specific receptors or enzymes.

The ethanesulfonyl group, on the other hand, introduces a polar and acidic character to the molecule, which can influence its solubility and metabolic stability. This feature is particularly important in drug development, as it can affect how the compound is absorbed, distributed, metabolized, and excreted in the body. The combination of these two functional groups makes N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide a promising candidate for further investigation.

Recent studies have highlighted the importance of benzoxazole derivatives in the development of new therapeutic agents. For instance, researchers have explored their potential in treating neurological disorders, infectious diseases, and cancer. The structural flexibility of benzoxazole compounds allows for the synthesis of derivatives with tailored properties that can target specific disease pathways.

In the context of N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide, the phenyl ring serves as a scaffold that can be modified to enhance bioactivity. The presence of both the benzoxazole and ethanesulfonyl groups suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug discovery. Furthermore, the ethanesulfonyl group can serve as a site for further functionalization, allowing chemists to explore new analogs with improved pharmacokinetic profiles.

The synthesis of N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzoxazole ring typically involves cyclization reactions using appropriate precursors, while the attachment of the ethanesulfonyl group can be achieved through sulfonylation reactions. These synthetic strategies are well-documented in the literature and can be adapted to produce various derivatives for further study.

One of the key challenges in drug development is understanding how a compound interacts with biological targets at the molecular level. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in this regard. These techniques allow researchers to predict binding affinities and identify potential binding sites on target proteins or enzymes. By using these methods on N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide, scientists can gain insights into its mechanism of action and optimize its design for better efficacy.

The potential applications of N-4-(1,3-benzoxazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide extend beyond traditional pharmaceuticals. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for novel materials with specialized properties. For example, researchers have explored the use of benzoxazole derivatives in designing organic electronic materials due to their ability to absorb light and conduct electricity.

In conclusion, N-4-(1,3-benzoxazol-2-yI]phenyl)-3(ethanesulfonyI]benzamide (CAS No. 94189124 is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it an attractive candidate for further research aimed at developing new therapeutic agents or advanced materials. As our understanding of molecular interactions continues to grow， compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.